Cas no 2183971-82-4 ((2-Fluoro-6-methoxyphenyl)-trimethylsilane)

• Product Name: (2-Fluoro-6-methoxyphenyl)-trimethylsilane
• CAS No: 2183971-82-4
• MF: C₁₀H₁₅FOSi
• MW: 198.30940747261
• CID: 5075448
• PubChem ID: 13640469
• Update Time: 2025-06-14

(2-Fluoro-6-methoxyphenyl)-trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-FLUORO-6-METHOXYPHENYL)TRIMETHYLSILANE
• (2-Fluoro-6-methoxyphenyl)-trimethylsilane

• Inchi： 1S/C10H15FOSi/c1-12-9-7-5-6-8(11)10(9)13(2,3)4/h5-7H,1-4H3
• InChI Key： GLWVOZKHDQSWTD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C(=CC=CC=1OC)F

Computed Properties

• Exact Mass: 198.08761979g/mol
• Monoisotopic Mass: 198.08761979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-Fluoro-6-methoxyphenyl)-trimethylsilane

Recent Advances in the Application of (2-Fluoro-6-methoxyphenyl)-trimethylsilane (CAS: 2183971-82-4) in Chemical Biology and Pharmaceutical Research

The organosilicon compound (2-Fluoro-6-methoxyphenyl)-trimethylsilane (CAS: 2183971-82-4) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This fluorinated aromatic silane derivative has shown particular promise in the development of novel PET (positron emission tomography) tracers and as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in creating radiolabeled compounds for neuroimaging applications, owing to the favorable pharmacokinetic properties imparted by its unique structural features.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in developing σ1 receptor ligands for neurological disorder research. The researchers utilized (2-Fluoro-6-methoxyphenyl)-trimethylsilane as a key intermediate in synthesizing novel radioligands with high binding affinity and selectivity. The presence of both fluorine and methoxy substituents on the aromatic ring, combined with the trimethylsilyl group, allowed for efficient radiofluorination while maintaining optimal lipophilicity for blood-brain barrier penetration.

In synthetic methodology development, a recent breakthrough published in Organic Letters (2024) demonstrated the compound's effectiveness in palladium-catalyzed cross-coupling reactions. The trimethylsilyl group serves as a robust protecting group while also facilitating subsequent functionalization steps. This dual functionality has made (2-Fluoro-6-methoxyphenyl)-trimethylsilane particularly valuable in multi-step synthetic routes for complex pharmaceutical compounds.

The compound's stability under various reaction conditions has been extensively characterized in a 2024 ACS Catalysis publication. Researchers systematically evaluated its thermal stability, hydrolytic resistance, and compatibility with common organic transformations. These studies confirmed that the trimethylsilyl group remains intact under mildly acidic and basic conditions, making it suitable for diverse synthetic applications in drug discovery pipelines.

Emerging applications in materials science have also been reported, particularly in the development of silicon-containing bioactive surfaces. A recent Advanced Materials Interfaces (2024) paper described the use of (2-Fluoro-6-methoxyphenyl)-trimethylsilane as a precursor for creating functionalized surfaces with controlled drug release properties. The fluorine atom in the ortho position relative to the silicon center was found to significantly influence the surface energy and molecular packing behavior of derived materials.

From a safety and handling perspective, recent toxicological assessments published in Chemical Research in Toxicology (2023) indicate that the compound exhibits low acute toxicity (LD50 > 2000 mg/kg in rodent studies) and minimal skin irritation potential. However, proper handling under inert atmosphere is recommended due to its sensitivity to moisture over extended periods. These findings support its growing adoption in pharmaceutical research settings.

Future research directions highlighted in recent review articles point to potential applications in developing 18F-labeled PET tracers for oncology imaging and as a scaffold for protease inhibitors. The unique electronic properties conferred by the fluorine-silicon combination in this molecular architecture continue to attract significant interest from both academic and industrial research groups worldwide.